1,3-dichloro-2-isocyanato-4-methylbenzene
Description
1,3-dichloro-2-isocyanato-4-methylbenzene is a chemical compound with the molecular formula C8H5Cl2NO and a molecular weight of 202.04 .
Synthesis Analysis
The synthesis of 1,3-dichloro-2-isocyanato-4-methylbenzene could potentially involve electrophilic aromatic substitution . This is a two-step mechanism where the electrophile forms a sigma-bond to the benzene ring, generating a positively charged intermediate. In the second step, a proton is removed from this intermediate, yielding a substituted benzene ring .Molecular Structure Analysis
The molecular structure of 1,3-dichloro-2-isocyanato-4-methylbenzene consists of a benzene ring with two chlorine atoms, one isocyanato group, and one methyl group attached to it . The benzene ring contains six pi electrons which are delocalized in six p orbitals above and below the plane of the ring .Chemical Reactions Analysis
The chemical reactions of 1,3-dichloro-2-isocyanato-4-methylbenzene likely involve electrophilic aromatic substitution . In the first step, the electrophile forms a sigma-bond to the benzene ring, generating a positively charged intermediate. In the second step, a proton is removed from this intermediate, yielding a substituted benzene ring .Physical And Chemical Properties Analysis
1,3-dichloro-2-isocyanato-4-methylbenzene appears as a slightly brown liquid . It has a flash point of 66°C (150.80°F), a boiling point of 70.0 - 72.0°C at 10.00mmHg, and a density of 1.0560g/cm3 .Mechanism of Action
The mechanism of action for the reactions of 1,3-dichloro-2-isocyanato-4-methylbenzene likely involves electrophilic aromatic substitution . This is a two-step mechanism where the electrophile forms a sigma-bond to the benzene ring, generating a positively charged intermediate. In the second step, a proton is removed from this intermediate, yielding a substituted benzene ring .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1,3-dichloro-2-isocyanato-4-methylbenzene involves the reaction of 1,3-dichloro-4-methylbenzene with phosgene followed by treatment with ammonia.", "Starting Materials": [ "1,3-dichloro-4-methylbenzene", "Phosgene", "Ammonia" ], "Reaction": [ "1. 1,3-dichloro-4-methylbenzene is reacted with phosgene in the presence of a catalyst such as aluminum chloride to form 1,3-dichloro-2-chlorocarbonyl-4-methylbenzene.", "2. The intermediate product is then treated with ammonia to form 1,3-dichloro-2-isocyanato-4-methylbenzene.", "3. The final product is purified by recrystallization or column chromatography." ] } | |
CAS RN |
1343236-38-3 |
Product Name |
1,3-dichloro-2-isocyanato-4-methylbenzene |
Molecular Formula |
C8H5Cl2NO |
Molecular Weight |
202 |
Purity |
95 |
Origin of Product |
United States |
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